Cas no 2138206-65-0 (2-Pentanone, 1-amino-5-(1-methylcyclopropyl)-)

• Product Name: 2-Pentanone, 1-amino-5-(1-methylcyclopropyl)-
• CAS No: 2138206-65-0
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5294828
• Update Time: 2025-10-28

2-Pentanone, 1-amino-5-(1-methylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 1-amino-5-(1-methylcyclopropyl)-

• Inchi： 1S/C9H17NO/c1-9(5-6-9)4-2-3-8(11)7-10/h2-7,10H2,1H3
• InChI Key： DHMCKTYCXRTVFL-UHFFFAOYSA-N
• SMILES： C(N)C(=O)CCCC1(C)CC1

Additional information on 2-Pentanone, 1-amino-5-(1-methylcyclopropyl)-

Comprehensive Overview of 2-Pentanone, 1-amino-5-(1-methylcyclopropyl)- (CAS No. 2138206-65-0)

2-Pentanone, 1-amino-5-(1-methylcyclopropyl)- (CAS No. 2138206-65-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, characterized by its amino and methylcyclopropyl functional groups, belongs to the ketone family and is often studied for its role in synthetic chemistry and material science. Researchers and industry professionals frequently search for terms like "1-amino-5-(1-methylcyclopropyl)-2-pentanone uses" or "CAS 2138206-65-0 synthesis methods", reflecting the growing interest in this molecule.

The molecular structure of 2-Pentanone, 1-amino-5-(1-methylcyclopropyl)- combines a pentanone backbone with a strategically placed amino group and a 1-methylcyclopropyl substituent. This configuration imparts distinct chemical reactivity, making it a valuable intermediate in the synthesis of more complex compounds. Recent trends in organic chemistry highlight the demand for tailored ketones and functionalized amines, which aligns with the properties of this compound. Searches for "amino ketone derivatives" and "cyclopropyl-containing compounds" often lead to discussions about its potential.

In the pharmaceutical and agrochemical sectors, 2-Pentanone, 1-amino-5-(1-methylcyclopropyl)- is explored for its role in drug discovery and crop protection formulations. Its amino-ketone moiety is particularly relevant in designing bioactive molecules, as evidenced by queries like "CAS 2138206-65-0 in drug development". Additionally, the compound's stability and solubility profile make it a candidate for green chemistry applications, a hot topic among environmentally conscious researchers. Users often inquire about "sustainable synthesis of amino ketones", further emphasizing its relevance.

From a technical perspective, the synthesis of 2-Pentanone, 1-amino-5-(1-methylcyclopropyl)- involves multi-step organic reactions, including condensation and cyclization processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity and structure. Laboratories frequently search for "analytical methods for CAS 2138206-65-0" to ensure accurate characterization. The compound's spectral data and reaction mechanisms are also popular topics in academic forums.

Beyond its chemical attributes, 2-Pentanone, 1-amino-5-(1-methylcyclopropyl)- is part of broader discussions about innovative materials and advanced intermediates. With the rise of AI-driven molecular design, researchers are increasingly interested in how such compounds can be optimized for specific applications. Searches for "machine learning in ketone synthesis" or "predictive modeling for amino ketones" reflect this intersection of chemistry and technology.

In conclusion, 2-Pentanone, 1-amino-5-(1-methylcyclopropyl)- (CAS No. 2138206-65-0) represents a fascinating area of study with diverse applications. Its combination of amino and cyclopropyl functionalities offers unique opportunities for innovation in synthetic chemistry and beyond. As interest in specialty ketones and functional amines continues to grow, this compound is poised to remain a subject of significant scientific and industrial exploration.